Cas no 2227805-07-2 ((2S)-5-(4-bromophenyl)pentan-2-amine)

(2S)-5-(4-bromophenyl)pentan-2-amine structure
2227805-07-2 structure
Product Name:(2S)-5-(4-bromophenyl)pentan-2-amine
CAS No:2227805-07-2
MF:C11H16BrN
MW:242.155442237854
CID:5786506
PubChem ID:93713975
Update Time:2023-12-26

(2S)-5-(4-bromophenyl)pentan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2227805-07-2
    • EN300-1923050
    • (2S)-5-(4-bromophenyl)pentan-2-amine
    • Inchi: 1S/C11H16BrN/c1-9(13)3-2-4-10-5-7-11(12)8-6-10/h5-9H,2-4,13H2,1H3/t9-/m0/s1
    • InChI Key: WYJPXKPHRZGNIW-VIFPVBQESA-N
    • SMILES: BrC1C=CC(=CC=1)CCC[C@H](C)N

Computed Properties

  • Exact Mass: 241.04661g/mol
  • Monoisotopic Mass: 241.04661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26Ų

(2S)-5-(4-bromophenyl)pentan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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